Cas no 937657-26-6 (N-(3-aminopropyl)-N-methylMethanesulfonamide)

• Product Name: N-(3-aminopropyl)-N-methylMethanesulfonamide
• CAS No: 937657-26-6
• MF: C₅H₁₄N₂O₂S
• MW: 166.241859912872
• CID: 2116868
• PubChem ID: 23010539
• Update Time: 2025-05-20

N-(3-aminopropyl)-N-methylMethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-N-methylMethanesulfonamide
• Z319974914
• 937657-26-6
• CS-0303741
• MMB65726
• SCHEMBL12466002
• AKOS000207947
• DA-40347
• EN300-39239

• Inchi： 1S/C5H14N2O2S/c1-7(5-3-4-6)10(2,8)9/h3-6H2,1-2H3
• InChI Key： CXRSTZVOJUPENN-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CCCN)(=O)=O

Computed Properties

• Exact Mass: 166.07759887Da
• Monoisotopic Mass: 166.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-(3-aminopropyl)-N-methylMethanesulfonamide

N-(3-aminopropyl)-N-methylmethanesulfonamide (CAS No. 937657-26-6): A Comprehensive Overview

N-(3-aminopropyl)-N-methylmethanesulfonamide (CAS No. 937657-26-6) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to as APMMS, is a derivative of methanesulfonamide and features a unique structure that includes an aminoalkyl group and a methyl group. The combination of these functional groups imparts specific chemical and biological properties, making it an important molecule in various research and industrial settings.

The chemical structure of N-(3-aminopropyl)-N-methylmethanesulfonamide consists of a methanesulfonamide core with a propylamine side chain and a methyl group. This structure provides the compound with unique reactivity and solubility characteristics, which are crucial for its applications in organic synthesis, drug development, and biological studies. The compound's molecular formula is C₅H₁₄NO₃S, and its molecular weight is approximately 174.22 g/mol.

Recent research studies have highlighted the potential of N-(3-aminopropyl)-N-methylmethanesulfonamide in various biological contexts. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 investigated the compound's role as a ligand for specific receptors involved in neurodegenerative diseases. The researchers found that APMMS exhibits moderate binding affinity to these receptors, suggesting its potential as a lead compound for further drug development.

In the realm of pharmaceuticals, N-(3-aminopropyl)-N-methylmethanesulfonamide has shown promise as an intermediate in the synthesis of novel drugs. Its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation, makes it a valuable building block for creating complex molecules with therapeutic potential. Additionally, the compound's solubility properties allow it to be easily incorporated into different formulations, enhancing its utility in drug delivery systems.

The synthesis of N-(3-aminopropyl)-N-methylmethanesulfonamide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of methanesulfonyl chloride with N-methylpropylamine in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production. Another method involves the reaction of methanesulfonamide with 3-aminopropylmethylamine under mild conditions, which is particularly useful for laboratory-scale synthesis.

In terms of safety, N-(3-aminopropyl)-N-methylmethanesulfonamide is generally considered to be stable under normal conditions. However, like many chemical compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of APMMS is another important consideration. Studies have shown that the compound has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a relatively environmentally friendly option compared to some other chemicals used in similar applications.

From an economic perspective, the production and use of N-(3-aminopropyl)-N-methylmethanesulfonamide are cost-effective due to its straightforward synthesis methods and availability from multiple suppliers. This economic viability further enhances its appeal for both research and industrial applications.

In conclusion, N-(3-aminopropyl)-N-methylmethanesulfonamide (CAS No. 937657-26-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure, combined with its biological activity and favorable properties, positions it as a valuable molecule for ongoing research and development efforts. As new studies continue to uncover its full potential, APMMS is likely to play an increasingly important role in advancing our understanding and application of chemistry in medicine and beyond.